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Compound of Interest

Compound Name: 4-(Piperidin-1-ylmethyl)aniline

Cat. No.: B181955 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-(Piperidin-1-ylmethyl)aniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4-(Piperidin-1-ylmethyl)aniline (CAS No: 29608-05-7). The information is compiled from

safety data sheets and chemical databases to ensure that laboratory personnel can work with

this compound in a safe and responsible manner.

Chemical Identification and Physical Properties
4-(Piperidin-1-ylmethyl)aniline is a solid organic compound.[1] Its fundamental properties are

summarized below.
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Property Value Source

IUPAC Name 4-(piperidin-1-ylmethyl)aniline [2]

CAS Number 29608-05-7 [2]

Molecular Formula C₁₂H₁₈N₂ [2]

Molecular Weight 190.28 g/mol [1][2]

Physical Form Solid [1]

SMILES String
NC1=CC=C(CN2CCCCC2)C=

C1
[1]

InChI Key
DRYFDUUAYSVNSN-

UHFFFAOYSA-N
[1]

Hazard Identification and GHS Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS). It is

harmful if swallowed, inhaled, or in contact with skin, and causes significant irritation to skin

and eyes.[2][3]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.[2][3]

Acute Toxicity, Dermal

(Category 4)
GHS07 Warning

H312: Harmful in

contact with skin.[2][3]

Acute Toxicity,

Inhalation (Category

4)

GHS07 Warning
H332: Harmful if

inhaled.[2][3]

Skin

Corrosion/Irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation.[3]

Serious Eye

Damage/Irritation

(Category 2)

GHS07 Warning
H319: Causes serious

eye irritation.[2][3]

STOT - Single

Exposure (Respiratory

Irritation) (Category 3)

GHS07 Warning
H335: May cause

respiratory irritation.[3]

Note: Some sources also indicate a danger of severe skin burns and eye damage (H314),

representing a more severe hazard classification.[2] Users should handle the substance with

precautions appropriate for the highest potential hazard.

Precautionary Statements (GHS)
The following precautionary statements outline the necessary measures to minimize risks when

handling this substance.[3]
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Type Code Statement

Prevention P261 Avoid breathing dust/fumes.[3]

P264

Wash all exposed external

body areas thoroughly after

handling.[3]

P270
Do not eat, drink or smoke

when using this product.[3]

P271
Use only outdoors or in a well-

ventilated area.[3]

P280

Wear protective gloves,

protective clothing, eye

protection and face protection.

[3]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[3]

P302+P352
IF ON SKIN: Wash with plenty

of water and soap.[3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P332+P313
If skin irritation occurs: Get

medical advice/attention.[3]

P337+P313
If eye irritation persists: Get

medical advice/attention.[3]
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P362+P364
Take off contaminated clothing

and wash it before reuse.[3]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[3]

P405 Store locked up.[3]

Disposal P501

Dispose of contents/container

to an authorized hazardous or

special waste collection point

in accordance with any local

regulation.[3]

Safe Handling and Storage
Proper handling and storage are critical to ensure safety.

Handling:

Avoid all personal contact, including the inhalation of dust or fumes.[3]

Use only in a well-ventilated area, preferably within a chemical fume hood.[3]

Wear appropriate Personal Protective Equipment (PPE) as detailed in Section 8.[3]

Prevent the concentration of dust in hollows and sumps.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Always wash hands thoroughly with soap and water after handling.[3]

Storage:

Store in original, tightly sealed containers.[3]

Keep in a cool, dry, and well-ventilated area.
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Avoid contact with incompatible materials.[3]

Observe all manufacturer's storage and handling recommendations.[3]

Storage Protocol Handling Workflow Waste Disposal

Receive and Inspect
Chemical Container

Store in Cool, Dry,
Ventilated Area

Log in Chemical
Inventory

Don Appropriate PPE
(Gloves, Goggles, Coat)

Prepare Work Area
(Fume Hood)

Retrieve Chemical
from Storage

Perform Experimental
Work

Clean Work Area &
Decontaminate Equipment

Segregate Chemical
Waste

Dispose via Authorized
Hazardous Waste Stream

Exposure Event

Eye Contact Skin Contact Inhalation Ingestion

Rinse with water for 15+ mins.
Keep eyelids open. Wash with soap and water. Move to fresh air. Give glass of water.

Do NOT induce vomiting.

Seek Immediate
Medical Attention

Seek Medical Attention
if irritation persists Observe for symptoms Call Poison Center

or Doctor
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Spill Detected

Assess Hazard
(Minor vs. Major)

Wear Full PPE
(Gloves, Goggles, Respirator)

 For any spill

Alert others in area

 If major

Contain Spill
Prevent entry into drains

Clean Up Spill
(Use dry methods)

Place Waste in
Labeled Container

Decontaminate Area
& Equipment

Dispose of Waste via
Approved Channels

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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